Cas no 2229239-76-1 (4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one)

4-2-(1H-Pyrazol-1-yl)phenylpyrrolidin-2-one is a heterocyclic compound featuring a pyrrolidin-2-one core substituted with a phenyl group bearing a pyrazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The pyrazole ring enhances hydrogen-bonding capacity and metabolic stability, while the lactam functionality offers opportunities for further derivatization. Its balanced lipophilicity and steric profile make it a versatile intermediate for designing bioactive molecules, particularly in kinase inhibitor development. The compound's synthetic accessibility and modular scaffold allow for efficient structural optimization, supporting its use in medicinal chemistry research. Careful handling is advised due to its potential sensitivity to moisture and light.
4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one structure
2229239-76-1 structure
Product Name:4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one
CAS No:2229239-76-1
MF:C13H13N3O
MW:227.261822462082
CID:6233616
PubChem ID:165965750
Update Time:2025-11-06

4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one
    • 2229239-76-1
    • 4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
    • EN300-1766998
    • Inchi: 1S/C13H13N3O/c17-13-8-10(9-14-13)11-4-1-2-5-12(11)16-7-3-6-15-16/h1-7,10H,8-9H2,(H,14,17)
    • InChI Key: XJDXPQYVEPYORP-UHFFFAOYSA-N
    • SMILES: O=C1CC(C2=CC=CC=C2N2C=CC=N2)CN1

Computed Properties

  • Exact Mass: 227.105862047g/mol
  • Monoisotopic Mass: 227.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.9Ų

4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1766998-1g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
1g
$986.0 2023-09-20
Enamine
EN300-1766998-5g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
5g
$2858.0 2023-09-20
Enamine
EN300-1766998-10g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
10g
$4236.0 2023-09-20
Enamine
EN300-1766998-0.05g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
0.05g
$827.0 2023-09-20
Enamine
EN300-1766998-0.1g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
0.1g
$867.0 2023-09-20
Enamine
EN300-1766998-0.25g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
0.25g
$906.0 2023-09-20
Enamine
EN300-1766998-0.5g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
0.5g
$946.0 2023-09-20
Enamine
EN300-1766998-1.0g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
1g
$986.0 2023-05-23
Enamine
EN300-1766998-2.5g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
2.5g
$1931.0 2023-09-20
Enamine
EN300-1766998-5.0g
4-[2-(1H-pyrazol-1-yl)phenyl]pyrrolidin-2-one
2229239-76-1
5g
$2858.0 2023-05-23

Additional information on 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one

4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one (CAS No. 2229239-76-1): A Comprehensive Overview

4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one (CAS No. 2229239-76-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and pyrrolidine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one is composed of a pyrrolidinone core linked to a substituted phenyl ring, which itself is functionalized with a pyrazole group. This combination of structural elements confers the molecule with distinct pharmacological properties, including potential anti-inflammatory, analgesic, and neuroprotective effects.

Recent studies have highlighted the potential of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and astrocytes, which are key mediators of neuroinflammation.

In addition to its neuroprotective properties, 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one has also demonstrated promising anti-inflammatory activity. In vitro studies have shown that the compound can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory disorders. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The analgesic properties of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one have also been investigated. Preclinical studies have shown that the compound can significantly reduce pain responses in animal models of chronic pain. The mechanism underlying its analgesic effects is thought to involve the modulation of nociceptive pathways in the central nervous system.

Beyond its therapeutic applications, 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one has also been studied for its potential use as a research tool. Its ability to selectively modulate specific signaling pathways makes it a valuable probe for investigating the molecular mechanisms underlying various diseases. For example, it has been used to study the role of microglial activation in neurodegenerative processes.

The synthesis of 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one has been optimized using modern synthetic techniques, ensuring high yields and purity. The compound is typically prepared through a multi-step process involving the coupling of a substituted phenyl ring with a pyrazole moiety, followed by cyclization to form the pyrrolidinone ring. These synthetic methods are scalable and can be adapted for large-scale production if needed.

In terms of safety and toxicity, preliminary studies have indicated that 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine optimal dosing regimens for different therapeutic applications.

The future prospects for 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin-2-one are promising. Ongoing research is focused on elucidating its mechanism of action at the molecular level and exploring its potential as a lead compound for drug development. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 4-2-(1H-pyrazol-1-yl)phenylpyrrolidin * * * * * * * * * * * * * * * * * * -one (CAS No. 2229239-76-1) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd